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Compound of Interest

Compound Name: 2-Naphthaldehyde

Cat. No.: B031174 Get Quote

Essential Safety and Handling Guide for 2-
Naphthaldehyde
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 2-Naphthaldehyde in a laboratory setting. Adherence to these guidelines is essential

for ensuring personal safety and minimizing environmental impact.

Chemical and Physical Properties
Property Value

Synonyms
2-Formylnaphthalene, 2-

Naphthalenecarboxaldehyde

Appearance
Off-white to yellow or light beige powder and

chunks[1][2]

CAS Number 66-99-9

Molecular Formula C₁₁H₈O

Molecular Weight 156.18 g/mol [3]

Melting Point 58-62 °C[2]

Boiling Point 160 °C @ 19 mmHg[2]

Flash Point > 100 °C (> 212 °F)[1][2]
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Personal Protective Equipment (PPE)
The primary defense against exposure to 2-Naphthaldehyde is the correct and consistent use

of Personal Protective Equipment.

PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Goggles or Face Shield

Wear chemical safety goggles

that provide a complete seal

around the eyes. A face shield

is recommended when there is

a higher risk of dust

generation.[1][2]

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

suitable for handling. Always

inspect gloves for any signs of

degradation or punctures

before use and replace them

immediately if contaminated.[1]

[2]

Protective Clothing Lab Coat

A lab coat or chemical-

resistant apron should be worn

to protect against skin contact.

[1][2]

Respiratory Protection Particulate Respirator

In environments where dust

may be generated, a NIOSH-

approved particulate respirator

(e.g., N95) is necessary to

prevent inhalation.[1][4] This

should be used in accordance

with a respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149.[1]
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Operational Plan: Handling 2-Naphthaldehyde
Pre-Handling Preparations

Ventilation: Ensure work is conducted in a well-ventilated area. For procedures with a

potential for dust or aerosol generation, a chemical fume hood is mandatory.[1][2]

Emergency Equipment: Confirm that an eyewash station and a safety shower are readily

accessible.[1][2]

PPE Inspection: Before handling, inspect all PPE for integrity. Do not use damaged gloves,

and ensure safety goggles are clean and fit properly.

Review Safety Data Sheet (SDS): Always review the SDS for 2-Naphthaldehyde before

beginning work.[1][2][5]

Handling Procedures
Avoid Dust Formation: As 2-Naphthaldehyde is a solid, care should be taken to minimize

the creation of dust.[1]

Personal Contact: Avoid all personal contact, including inhalation and contact with skin and

eyes.[2][5]

Ignition Sources: Keep away from open flames, sparks, and other potential sources of

ignition.[6]

Personal Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled.

Wash hands thoroughly with soap and water after handling and before breaks.[5][7]

Post-Handling Procedures
Decontamination: Clean the work area thoroughly after use.

Storage: Store 2-Naphthaldehyde in a tightly closed container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents and

strong bases.[1][2]

Clothing: Contaminated work clothes should be laundered separately before reuse.[5]
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Emergency and First Aid Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][2] Do not allow the victim to

rub their eyes.[1][7]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Seek medical attention if irritation

occurs.[1][2]

Inhalation

Remove the individual from exposure and move

to fresh air immediately. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

[1][2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1][7]

Disposal Plan
The disposal of 2-Naphthaldehyde and any contaminated materials must be handled as

hazardous waste.

Waste Characterization: All waste containing this chemical is considered hazardous.

Containerization: Collect solid waste in a designated, labeled, and sealed container. Do not

mix with other waste streams unless compatibility has been confirmed.[5]

Spill Cleanup: In case of a spill, clean it up immediately. For dry spills, use dry clean-up

procedures such as sweeping or vacuuming to avoid generating dust. Place the spilled
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material into a suitable container for disposal.[1][5]

Disposal: Dispose of the waste through a licensed hazardous waste disposal facility,

following all local, state, and federal regulations.[5][8]

Workflow for Handling 2-Naphthaldehyde
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Safe Handling Workflow for 2-Naphthaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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